Cas no 81241-53-4 (15-Deoxoeucosterol)

• Product Name: 15-Deoxoeucosterol
• CAS No: 81241-53-4
• MF: C₂₉H₄₆O₄
• MW: 458.673
• CID: 837040
• PubChem ID: 21632988
• Update Time: 2024-10-27

15-Deoxoeucosterol Chemical and Physical Properties

Names and Identifiers

• 15-Deoxoeucosterol
• 1-((3S,3\'R,4S,5R,5\'S,10S,13S,14S,17S)-3-hydroxy-4-(hydroxymethyl)-3\',4,10,13,14-pentamethyl-1,2,3,4,4\',5,5\',6,7,10,11,12,13,14,15,16-hexadecahydro-3\'H-spiro[cyclopenta[a]phenanthrene-17,2\'-fura
• 1-[(2'S,3S,4S,4'R,5R,10S,13S,14S,17S)-3-hydroxy-4-(hydroxymethyl)-4,4',10,13,14-pentamethylspiro[1,2,3,5,6,7,11,12,15,16-decahydrocyclopenta[a]phenanthrene-17,5'-oxolane]-2'-yl]propan-1-one
• AKOS032962375
• FS-9056
• 81241-53-4
• [ "" ]
• DA-49108

• Inchi： InChI=1S/C29H46O4/c1-7-21(31)22-16-18(2)29(33-22)15-14-27(5)20-8-9-23-25(3,19(20)10-13-28(27,29)6)12-11-24(32)26(23,4)17-30/h18,22-24,30,32H,7-17H2,1-6H3/t18-,22+,23-,24+,25-,26-,27+,28+,29+/m1/s1
• InChI Key： WKRCCXBCFBIWPN-KNRSYIFPSA-N
• SMILES： CCC(=O)C1CC(C2(O1)CCC3(C2(CCC4=C3CCC5C4(CCC(C5(C)CO)O)C)C)C)C

Computed Properties

• Exact Mass: 458.34
• Monoisotopic Mass: 458.34
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 879
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2
• XLogP3: 4.807

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 575.4±50.0 °C at 760 mmHg
• Flash Point: 181.8±23.6 °C
• PSA: 66.76000
• LogP: 5.59570
• Vapor Pressure: 0.0±3.6 mmHg at 25°C

15-Deoxoeucosterol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids